Cas no 2196-58-9 (Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-)

Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]- structure
2196-58-9 structure
Product Name:Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-
CAS No:2196-58-9
MF:C7H14N2O4Se
MW:269.157061100006
CID:266981
PubChem ID:98223
Update Time:2025-04-19

Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-amino-4-[(2-amino-2-carboxyethyl)seleno]-
    • 2196-58-9
    • CHEBI:26630
    • 2-amino-4-[(2-amino-2-carboxyethyl)selanyl]butyric acid
    • NSC90812
    • DTXSID60944557
    • NSC-90812
    • Q27103094
    • 2-amino-4-(2-amino-3-hydroxy-3-oxopropyl)selanylbutanoic acid
    • selenocystathionines
    • 2-amino-4-[(2-amino-2-carboxyethyl)selanyl]butanoic acid
    • Selenocystathionine
    • Inchi: 1S/C7H14N2O4Se/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)
    • InChI Key: ZNWYDQPOUQRDLY-UHFFFAOYSA-N
    • SMILES: [Se](CC(C(=O)O)N)CCC(C(=O)O)N

Computed Properties

  • Exact Mass: 264.01792
  • Monoisotopic Mass: 270.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127Ų
  • XLogP3: -3.464

Experimental Properties

  • Boiling Point: 489.4°Cat760mmHg
  • Flash Point: 249.8°C
  • PSA: 126.64
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